Cas no 127253-06-9 (Clarithromycin E-9-Oxime)

• Product Name: Clarithromycin E-9-Oxime
• CAS No: 127253-06-9
• MF: C₃₈H₇₀N₂O₁₃
• MW: 762.968013286591
• CID: 1079913
• PubChem ID: 76721618
• Update Time: 2025-11-02

Clarithromycin E-9-Oxime Chemical and Physical Properties

Names and Identifiers

• Clarithromycin Impurity C
• 6-O-Me Ery A 9(E)-oxime
• 9(E)-6-O-Methyl-erythromycin oxime
• Clarithromycin 9-Oxime
• CLARITHROMYCIN OXIME
• Clarithromycin EP Impurity C
• Clarithromycin EP impurity L
• Clarithromycin Impurity L
• Clarithromycin (9Z)-Oxime
• Clarithromycin related compound C
• BCP31417
• BCP31422
• Clarithromycin (9Z)-Oxime; 6-O-Methylerythromycin (9Z)-9-Oxime
• Clarithromycin Impurity C;Clarithromycin 9-Oxime;6-O-Methylerythromycin 9-Oxime
• CHEBI:201663
• DS-015786
• (3R,4S,5S,6R,7R,9R,10Z,11S,12R,13S,14R)-6-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-14-ethyl-12,13-dihydroxy-10-hydroxyimino-4-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-7-methoxy-3,5,7,9,11,13-hexamethyl-oxacyclotetradecan-2-one
• 127253-06-9
• 6-[4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-14-ethyl-12,13-dihydroxy-10-hydroxyimino-4-(5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl)oxy-7-methoxy-3,5,7,9,11,13-hexamethyl-oxacyclotetradecan-2-one
• 127253-05-8
• Clarithromycin E-9-Oxime

• Inchi： 1S/C38H70N2O13/c1-15-26-38(10,45)31(42)21(4)28(39-46)19(2)17-37(9,48-14)33(53-35-29(41)25(40(11)12)16-20(3)49-35)22(5)30(23(6)34(44)51-26)52-27-18-36(8,47-13)32(43)24(7)50-27/h19-27,29-33,35,41-43,45-46H,15-18H2,1-14H3
• InChI Key： MWBJRTBANFUBOX-UHFFFAOYSA-N
• SMILES： O(C1C(C(CC(C)O1)N(C)C)O)C1C(C)(CC(C)C(C(C)C(C(C)(C(CC)OC(C(C)C(C1C)OC1CC(C)(C(C(C)O1)O)OC)=O)O)O)=NO)OC

Computed Properties

• Exact Mass: 762.48779029 g/mol
• Monoisotopic Mass: 762.48779029 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 53
• Rotatable Bond Count: 8
• Complexity: 1230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 18
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 198
• Molecular Weight: 763.0

Experimental Properties

• Density: 1.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides

Additional information on Clarithromycin E-9-Oxime

Comprehensive Overview of Clarithromycin E-9-Oxime (CAS No. 127253-06-9): Properties, Applications, and Research Insights

Clarithromycin E-9-Oxime (CAS No. 127253-06-9) is a semi-synthetic derivative of clarithromycin, a well-known macrolide antibiotic. This compound has garnered significant attention in pharmaceutical research due to its unique structural modifications and potential therapeutic applications. The E-9-Oxime variant is particularly notable for its enhanced stability and bioavailability compared to its parent compound, making it a subject of interest for drug development and formulation studies.

In recent years, the demand for clarithromycin derivatives has surged, driven by the need for more effective antibiotics to combat resistant bacterial strains. Clarithromycin E-9-Oxime stands out as a promising candidate due to its improved pharmacokinetic properties. Researchers are actively exploring its efficacy against respiratory tract infections, skin infections, and other bacterial ailments. The compound's mechanism of action involves inhibiting bacterial protein synthesis, a hallmark of macrolide antibiotics, but with potentially fewer side effects.

The synthesis of Clarithromycin E-9-Oxime involves a series of carefully controlled chemical reactions, starting with clarithromycin as the base molecule. The introduction of the oxime group at the E-9 position enhances its solubility and metabolic stability, addressing some of the limitations of traditional macrolides. This modification has also sparked interest in its use for drug delivery systems, particularly in nanotechnology-based formulations aimed at improving targeted therapy.

From a regulatory perspective, Clarithromycin E-9-Oxime is classified as a research chemical, and its use in clinical settings is still under investigation. However, preclinical studies have shown promising results, particularly in its ability to overcome antibiotic resistance. This aligns with current global health priorities, such as the WHO's focus on antimicrobial stewardship and the development of novel antibiotics to address the growing threat of superbugs.

In the context of pharmaceutical innovation, Clarithromycin E-9-Oxime represents a compelling case study. Its development underscores the importance of structural optimization in drug design, a trend increasingly relevant in the era of precision medicine. Researchers are also investigating its potential synergies with other antibiotics, a strategy known as combination therapy, which could further enhance its clinical utility.

For those seeking detailed technical data, the compound's CAS No. 127253-06-9 serves as a unique identifier in chemical databases like PubChem and ChemSpider. These platforms provide access to molecular properties, spectral data, and safety information, making them invaluable resources for scientists and manufacturers. Additionally, the compound's patent landscape reveals ongoing innovations in its synthesis and applications, reflecting its commercial potential.

As the pharmaceutical industry continues to evolve, Clarithromycin E-9-Oxime exemplifies the intersection of traditional antibiotic research and modern drug discovery techniques. Its study not only advances scientific knowledge but also addresses pressing public health challenges, such as the need for safer and more effective antimicrobial agents. Future research will likely focus on optimizing its formulation, expanding its therapeutic indications, and ensuring its compatibility with emerging personalized medicine approaches.

In summary, Clarithromycin E-9-Oxime (CAS No. 127253-06-9) is a versatile and innovative compound with significant potential in both research and clinical applications. Its development highlights the critical role of chemical modification in enhancing drug performance, offering a blueprint for future antibiotic innovation. As the scientific community continues to explore its capabilities, this compound may well become a cornerstone in the fight against drug-resistant infections.